Cas no 101774-79-2 (2,4(1H,3H)-Pyrimidinedione, 6-amino-1,3-dimethyl-5-propyl-)

2,4(1H,3H)-Pyrimidinedione, 6-amino-1,3-dimethyl-5-propyl- structure
101774-79-2 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 6-amino-1,3-dimethyl-5-propyl-
CAS No:101774-79-2
MF:C9H15N3O2
MW:197.234301805496
CID:1130568
PubChem ID:816906
Update Time:2025-04-20

2,4(1H,3H)-Pyrimidinedione, 6-amino-1,3-dimethyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione, 6-amino-1,3-dimethyl-5-propyl-
    • AKOS006279653
    • 6-amino-1,3-dimethyl-5-propylpyrimidine-2,4-dione
    • VQF
    • 101774-79-2
    • 6-amino-1,3-dimethyl-5-propylpyrimidine-2,4(1H,3H)-dione
    • AB-323/25048011
    • Inchi: 1S/C9H15N3O2/c1-4-5-6-7(10)11(2)9(14)12(3)8(6)13/h4-5,10H2,1-3H3
    • InChI Key: ATYLTFZYDCZYPO-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(N)N(C)C(N1C)=O)CCC

Computed Properties

  • Exact Mass: 197.11655
  • Monoisotopic Mass: 197.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • PSA: 66.64
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